Cas no 1004644-50-1 (Ethyl 3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetate)

• Product Name: Ethyl 3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetate
• CAS No: 1004644-50-1
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• MDL: MFCD03419396
• CID: 3058708
• PubChem ID: 7018367
• Update Time: 2025-04-21

Ethyl 3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• (3-Difluoromethyl-5-methyl-pyrazol-1-yl)-acetic acid ethyl ester
• EN300-228262
• 1004644-50-1
• LZXQKQQQAKGTCD-UHFFFAOYSA-N
• AKOS000308096
• SB85822
• ethyl 2-[3-(difluoromethyl)-5-methyl-pyrazol-1-yl]acetate
• Ethyl2-(3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetate
• ethyl 2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]acetate
• STK312860
• ethyl [3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetate
• Ethyl 2-(3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetate
• ethyl 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetate
• CS-0299139
• Ethyl 3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetate

• MDL： MFCD03419396
• Inchi： 1S/C9H12F2N2O2/c1-3-15-8(14)5-13-6(2)4-7(12-13)9(10)11/h4,9H,3,5H2,1-2H3
• InChI Key： LZXQKQQQAKGTCD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC(=O)OCC)N=1)F

Computed Properties

• Exact Mass: 218.08668395Da
• Monoisotopic Mass: 218.08668395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives